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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-4-nitrobenzoic

acid

CAS No.: 1261990-83-3

Cat. No.: B6399721

Get Quote

Technical Monograph: 2-(4-Chlorophenyl)-4-
nitrobenzoic Acid
Executive Summary
2-(4-Chlorophenyl)-4-nitrobenzoic acid (CAS: 1261990-83-3) is a functionalized biphenyl

intermediate characterized by a carboxylic acid moiety at the C2 position, a nitro group at the

C4 position, and a 4-chlorophenyl substituent at the C2 position (biaryl linkage). This

compound serves as a critical building block in the synthesis of pharmaceuticals, particularly for

creating privileged biphenyl scaffolds found in kinase inhibitors, anti-inflammatory agents, and

agrochemicals. Its structure combines the electron-withdrawing properties of the nitro group

with the lipophilic, sterically demanding chlorophenyl ring, making it a versatile probe for

Structure-Activity Relationship (SAR) studies.
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Nomenclature and Identifiers
Identifier Type Value

Chemical Name 2-(4-Chlorophenyl)-4-nitrobenzoic acid

IUPAC Name 4'-Chloro-4-nitro[1,1'-biphenyl]-2-carboxylic acid

CAS Number 1261990-83-3

Molecular Formula C₁₃H₈ClNO₄

Molecular Weight 277.66 g/mol

SMILES
OC(=O)C1=CC([O-])=CC=C1C2=CC=C(Cl)C=C

2

InChIKey

Predicted based on structure:[1][2]

[3]OFIWZIJKZNBSHV-UHFFFAOYSA-N (Note:

Verify specific isomer key)

Physicochemical Profile[1][7][12]
Appearance: Pale yellow to yellow crystalline solid (attributed to the nitro chromophore).

Solubility:

High: DMSO, DMF, Methanol, Ethyl Acetate.

Low/Insoluble: Water (acidic pH), Hexanes.

Soluble (Salt form): Aqueous alkaline solutions (NaOH, KOH, Na₂CO₃).

Acidity (pKa): ~3.2 – 3.5 (Predicted). The nitro group at the para position relative to the biaryl

linkage (and meta to COOH) exerts an electron-withdrawing effect, increasing the acidity

compared to benzoic acid.

LogP: ~3.5 – 3.8. The chlorophenyl group significantly enhances lipophilicity.
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The most robust and scalable method for synthesizing 2-(4-Chlorophenyl)-4-nitrobenzoic
acid is via Suzuki-Miyaura Cross-Coupling. This pathway ensures regioselectivity and high

yields by coupling a 2-halobenzoic acid derivative with a 4-chlorophenylboronic acid.

Retrosynthetic Analysis
Disconnection: Biaryl C-C bond at C2.

Synthons: 2-Bromo-4-nitrobenzoic acid (Electrophile) + 4-Chlorophenylboronic acid

(Nucleophile).

Optimized Experimental Protocol
Objective: Synthesis of 2-(4-Chlorophenyl)-4-nitrobenzoic acid on a 10 mmol scale.

Reagents:

2-Bromo-4-nitrobenzoic acid (2.46 g, 10 mmol)

4-Chlorophenylboronic acid (1.72 g, 11 mmol, 1.1 equiv)

Palladium(II) acetate (Pd(OAc)₂) (5 mol%) or Pd(PPh₃)₄ (3 mol%)

Triphenylphosphine (PPh₃) (10 mol%, if using Pd(OAc)₂)

Potassium Carbonate (K₂CO₃) (2.76 g, 20 mmol, 2.0 equiv)

Solvent System: 1,4-Dioxane/Water (4:1 v/v, 50 mL)

Step-by-Step Workflow:

Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 2-bromo-4-nitrobenzoic acid in 1,4-dioxane (40 mL).

Activation: Add the catalyst (Pd source + Ligand) and stir at room temperature for 10 minutes

under an inert atmosphere (Nitrogen or Argon sparging is critical to prevent homocoupling).

Addition: Add 4-chlorophenylboronic acid and the aqueous solution of K₂CO₃ (dissolved in

10 mL deionized water).
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Reaction: Heat the mixture to reflux (approx. 90-100°C) for 12–16 hours. Monitor reaction

progress via TLC (Eluent: 50% EtOAc/Hexanes) or LC-MS.

Workup:

Cool the reaction mixture to room temperature.

Filter through a Celite pad to remove Palladium black; wash the pad with EtOAc.

Concentrate the filtrate under reduced pressure to remove dioxane.

Dilute the residue with water (50 mL) and wash with diethyl ether (2 x 30 mL) to remove

non-acidic impurities (e.g., de-boronated byproducts).

Acidification: Acidify the aqueous layer carefully with 1M HCl to pH ~2. The product will

precipitate as a yellow solid.

Purification: Filter the precipitate, wash with cold water, and dry. Recrystallize from

Ethanol/Water or Toluene if necessary to achieve >98% purity.

Synthesis Pathway Diagram
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Reductive Elimination
(- Pd(0))

Click to download full resolution via product page

Caption: Figure 1. Suzuki-Miyaura cross-coupling pathway for the synthesis of 2-(4-
Chlorophenyl)-4-nitrobenzoic acid.

Functional Applications in Drug Discovery[2]
Privileged Biphenyl Scaffold
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The biphenyl moiety is a "privileged structure" in medicinal chemistry, capable of interacting

with diverse protein targets. The 2-carboxylic acid group provides a critical anchor point for

hydrogen bonding or further derivatization (e.g., amide coupling), while the 4-nitro group serves

as a masked amine.

Derivatization Potential
Reduction to Aniline: The nitro group can be selectively reduced (Fe/HCl, SnCl₂, or H₂/Pd-C)

to form 4-amino-4'-chlorobiphenyl-2-carboxylic acid. This amine is a versatile nucleophile for

creating urea or amide linkages, common in kinase inhibitors (e.g., p38 MAPK inhibitors).

Amide Coupling: The carboxylic acid can be coupled with primary or secondary amines to

generate biphenyl carboxamides, a class of compounds known for antifungal (e.g., SDHI

fungicides) and anti-inflammatory activity.

Structural Logic Flow
2-(4-Chlorophenyl)-4-nitrobenzoic acid

(Core Scaffold)

Reduction (-NO2 to -NH2) Amide Coupling (-COOH to -CONR2)

4-Amino-4'-chlorobiphenyl-2-carboxylic acid
(Kinase Inhibitor Precursor)

Biphenyl Carboxamides
(Agrochemical/SDHI Analogues)

Click to download full resolution via product page

Caption: Figure 2. Downstream synthetic utility and functionalization pathways.

Safety & Handling (MSDS Summary)
Hazards:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use in a fume hood. Avoid dust formation. Nitroaromatics can be toxic if absorbed

through the skin; wear nitrile gloves and safety glasses.

Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal

laboratory conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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